Cas no 19046-78-7 (L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]-)

• Product Name: L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]-
• CAS No: 19046-78-7
• MF: C₁₄H₁₈N₅O₁₁P
• MW: 463.293384075165
• CID: 159259
• PubChem ID: 447145
• Update Time: 2025-11-02

L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]-
• ADENYLOSUCCINIC ACID
• Adenylobernsteinsaeure(L-)
• adenylosuccinic acid free acid
• adenylosuccnic acid
• Adenylsuccinic acid
• aspartyl adenylate
• Aspartyl-AMP
• L-Aspartic acid 4-(5'-adenylyl) ester
• N(6)-(1,2-dicarboxyethyl)-AMP
• N6-(1,2-dicarboxy-ethyl)-[5']adenylic acid
• C03794
• ADENYLOSUCCINIC ACID HYDRATE
• N-[9-(5-O-Phosphono-β-D-ribofuranosyl)-9H-purin-6-yl]-L-aspartic acid
• Succinyl AMP
• (S)-2-((9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-((phosphonooxy)methyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)amino)succinicacid
• UNII-X1B4ZJ0IIV
• (S)-2-((9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-((phosphonooxy)methyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)amino)succinic acid
• 2-[9-(3,4-DIHYDROXY-5-PHOSPHONOOXYMETHYL-TETRAHYDRO-FURAN-2-YL)-9H-PURIN-6-YLAMINO]-SUCCINIC ACID
• SCHEMBL198136
• (2S)-2-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)tetrahydrofuran-2-yl]purin-6-yl]amino]butanedioic acid
• N6-(1,2-Dicarboxyethyl)AMP
• D-ribofuranosyl-9H-purin-6-yl) mono(dihydrogen phosphate) (ester)
• Succinyladenosine monophosphorate
• DTXSID80864869
• NS00069784
• adenyl-Succinic acid
• 6-Succino-5'-adenylate
• N6-(1,2-dicarboxyethyl)-AMP
• N-(9-(5-O-PHOSPHONO-.BETA.-D-RIBOFURANOSYL)-9H-PURIN-6-YL)-L-ASPARTIC ACID
• Adenylosuccinic acid, ~96% (HPLC)
• X1B4ZJ0IIV
• HY-127137
• 2SA
• Q27095207
• (2S)-2-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]purin-6-yl]amino]butanedioic acid
• 6-Succino-5'-adenylic acid
• Succinyladenosine monophosphoric acid
• D-ribofuranosyl)-9H-purin-6-yl]
• 19046-78-7
• L-Aspartic acid, N-[9-(5-O-phosphono-beta-D-ribofuranosyl)-9H-purin-6-yl]-
• Succinyladenosine 5'-monophosphate
• (2S)-2-[(9-{(2R,3R,4S,5R)-3,4-dihydroxy-5-[(phosphonooxy)methyl]tetrahydrofuran-2-yl}-9H-purin-6-yl)amino]butanedioic acid (non-preferred name)
• (S)-2-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ylamino)succinic acid
• CS-0093525
• DB04418
• AKOS030573831
• adenylosuccinate
• L-ASPARTIC ACID, N-(9-(5-O-PHOSPHONO-.BETA.-D-RIBOFURANOSYL)-9H-PURIN-6-YL)-
• L-Aspartic acid, N-(9-(5-O-phosphono-beta-D-ribofuranosyl)-9H-purin-6-yl)-
• N(6)-(1,2-dicarboxyethyl)AMP
• N(6)-(1,2-dicarboxylatoethyl)-AMP tetraanion
• Succinyladenosine 5a(2)-monophosphate

• Inchi： 1S/C14H18N5O11P/c20-7(21)1-5(14(24)25)18-11-8-12(16-3-15-11)19(4-17-8)13-10(23)9(22)6(30-13)2-29-31(26,27)28/h3-6,9-10,13,22-23H,1-2H2,(H,20,21)(H,24,25)(H,15,16,18)(H2,26,27,28)/t5-,6+,9+,10+,13+/m0/s1
• InChI Key： OFBHPPMPBOJXRT-VWJPMABRSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)N[C@H](C(=O)O)CC(=O)O)O1)O)O

Computed Properties

• Exact Mass: 463.07400
• Monoisotopic Mass: 463.07404340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 247Ų

Experimental Properties

• PSA: 256.49000
• LogP: -2.03240

L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates

Additional information on L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]-

Recent Advances in the Study of L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- (CAS: 19046-78-7)

The compound L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- (CAS: 19046-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, which combines an aspartic acid moiety with a phosphorylated ribofuranosyl purine, exhibits unique biochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, metabolic pathways, and potential roles in disease modulation.

One of the key areas of investigation has been the compound's interaction with cellular enzymes, particularly those involved in nucleotide metabolism. Researchers have discovered that L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- can act as a substrate or inhibitor for several enzymes, including adenosine kinase and purine nucleoside phosphorylase. These findings suggest potential applications in the treatment of diseases characterized by aberrant nucleotide metabolism, such as certain cancers and autoimmune disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists employed X-ray crystallography to determine the three-dimensional structure of the compound bound to its target enzyme. This structural insight has paved the way for rational drug design, enabling the development of more potent and selective derivatives. The study also revealed unexpected allosteric effects, opening new avenues for modulating enzyme activity in therapeutic contexts.

Another significant advancement comes from metabolic studies using isotopically labeled versions of the compound. Researchers have mapped its metabolic fate in various cell types, identifying novel catabolic and anabolic pathways. These findings have important implications for understanding the compound's bioavailability and potential toxicity profiles, which are crucial considerations for pharmaceutical development.

Recent preclinical studies have explored the compound's efficacy in animal models of inflammatory diseases. Results indicate that L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- can modulate immune responses through multiple mechanisms, including the regulation of cytokine production and T-cell activation. These immunomodulatory properties make it a particularly interesting candidate for the treatment of chronic inflammatory conditions.

From a synthetic chemistry perspective, several research groups have reported improved methods for the large-scale production of this compound. Novel enzymatic synthesis routes have been developed that offer higher yields and better stereochemical control compared to traditional chemical synthesis methods. These advances are critical for ensuring the compound's availability for both research and potential clinical applications.

Looking forward, the most promising research directions include further exploration of structure-activity relationships, development of targeted delivery systems, and investigation of combination therapies. As our understanding of this compound's multifaceted biological activities continues to grow, it is increasingly clear that L-Aspartic acid,N-[9-(5-O-phosphono-b-D-ribofuranosyl)-9H-purin-6-yl]- represents a valuable scaffold for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.